Cas no 1536671-94-9 (2-methyl-2-(2,4,6-trifluorophenyl)propanal)

• Product Name: 2-methyl-2-(2,4,6-trifluorophenyl)propanal
• CAS No: 1536671-94-9
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5961216
• PubChem ID: 83806032
• Update Time: 2025-10-30

2-methyl-2-(2,4,6-trifluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,4,6-trifluorophenyl)propanal
• EN300-1802951
• 1536671-94-9

• Inchi： 1S/C10H9F3O/c1-10(2,5-14)9-7(12)3-6(11)4-8(9)13/h3-5H,1-2H3
• InChI Key： WDBGMSAUPNVXIS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C=O)(C)C)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-methyl-2-(2,4,6-trifluorophenyl)propanal

Introduction to 2-methyl-2-(2,4,6-trifluorophenyl)propanal (CAS No. 1536671-94-9)

2-methyl-2-(2,4,6-trifluorophenyl)propanal, identified by the chemical compound code CAS No. 1536671-94-9, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural framework that has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex pharmacological entities. The compound's molecular structure incorporates a trifluoromethyl group at the para position of a phenyl ring, which is a common motif in modern drug discovery efforts aimed at enhancing metabolic stability and bioavailability.

The presence of the trifluorophenyl moiety in 2-methyl-2-(2,4,6-trifluorophenyl)propanal contributes to its distinct electronic properties, influencing both its reactivity and its interactions with biological targets. This feature has made it a subject of interest in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory medications. The trifluoromethyl group is known to modulate lipophilicity and binding affinity, making it a valuable tool for medicinal chemists seeking to optimize drug-like properties.

In recent years, advancements in computational chemistry have allowed researchers to predict the behavior of such compounds with greater accuracy. Studies have demonstrated that molecules containing the trifluorophenyl group often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased interest in synthesizing derivatives of 2-methyl-2-(2,4,6-trifluorophenyl)propanal for use in high-throughput screening (HTS) campaigns and as starting materials for further functionalization.

The synthesis of 2-methyl-2-(2,4,6-trifluorophenyl)propanal typically involves multi-step organic transformations, including condensation reactions and fluorination processes. The introduction of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry, often employed to improve the compound's resistance to metabolic degradation. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and directed fluorination techniques, enabling scalable production of this compound for research purposes.

One notable application of 2-methyl-2-(2,4,6-trifluorophenyl)propanal is in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, derivatives of this aldehyde have been explored as intermediates in the preparation of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of the molecule's pharmacological properties, making it a versatile scaffold for drug development.

Recent publications highlight the role of trifluoromethylated aromatic compounds in addressing neurological disorders. Researchers have observed that molecules with this structural motif exhibit enhanced penetration across the blood-brain barrier (BBB), a critical factor for treating central nervous system conditions. The work on 2-methyl-2-(2,4,6-trifluorophenyl)propanal has contributed valuable insights into designing next-generation therapeutics with improved CNS penetration.

The compound's reactivity also makes it useful in polymer chemistry and material science. Fluorinated aldehydes can serve as crosslinking agents or monomers for synthesizing advanced materials with tailored properties. These materials may find applications in coatings, adhesives, or even electronic components where chemical stability and thermal resistance are paramount.

As research continues to uncover new applications for CAS No. 1536671-94-9, collaborations between academia and industry are likely to accelerate the development of novel derivatives. The growing body of evidence supporting the utility of trifluoromethyl groups in medicinal chemistry ensures that compounds like 2-methyl-2-(2,4,6-trifluorophenyl)propanal will remain a cornerstone in future drug discovery efforts.

In conclusion,2-methyl-2-(2,4,6-trifluorophenyl)propanal represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and potential as a synthetic intermediate make it an invaluable asset for researchers working on cutting-edge pharmaceuticals and advanced materials. As our understanding of fluorinated compounds evolves,CAS No. 1536671-94-9 will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.